Cas no 2229626-78-0 (3-(3,4-dihydro-2H-pyran-5-yl)-1,1-difluoro-2-methylpropan-2-amine)
3-(3,4-dihydro-2H-pyran-5-yl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,4-dihydro-2H-pyran-5-yl)-1,1-difluoro-2-methylpropan-2-amine
- 2229626-78-0
- EN300-1959023
-
- Inchi: 1S/C9H15F2NO/c1-9(12,8(10)11)5-7-3-2-4-13-6-7/h6,8H,2-5,12H2,1H3
- InChI Key: WDWIGCMUSVVCOA-UHFFFAOYSA-N
- SMILES: FC(C(C)(CC1=COCCC1)N)F
Computed Properties
- Exact Mass: 191.11217043g/mol
- Monoisotopic Mass: 191.11217043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 35.2Ų
3-(3,4-dihydro-2H-pyran-5-yl)-1,1-difluoro-2-methylpropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1959023-0.05g |
3-(3,4-dihydro-2H-pyran-5-yl)-1,1-difluoro-2-methylpropan-2-amine |
2229626-78-0 | 0.05g |
$1296.0 | 2023-09-17 | ||
| Enamine | EN300-1959023-0.1g |
3-(3,4-dihydro-2H-pyran-5-yl)-1,1-difluoro-2-methylpropan-2-amine |
2229626-78-0 | 0.1g |
$1357.0 | 2023-09-17 | ||
| Enamine | EN300-1959023-0.25g |
3-(3,4-dihydro-2H-pyran-5-yl)-1,1-difluoro-2-methylpropan-2-amine |
2229626-78-0 | 0.25g |
$1420.0 | 2023-09-17 | ||
| Enamine | EN300-1959023-0.5g |
3-(3,4-dihydro-2H-pyran-5-yl)-1,1-difluoro-2-methylpropan-2-amine |
2229626-78-0 | 0.5g |
$1482.0 | 2023-09-17 | ||
| Enamine | EN300-1959023-1.0g |
3-(3,4-dihydro-2H-pyran-5-yl)-1,1-difluoro-2-methylpropan-2-amine |
2229626-78-0 | 1g |
$1543.0 | 2023-05-31 | ||
| Enamine | EN300-1959023-2.5g |
3-(3,4-dihydro-2H-pyran-5-yl)-1,1-difluoro-2-methylpropan-2-amine |
2229626-78-0 | 2.5g |
$3025.0 | 2023-09-17 | ||
| Enamine | EN300-1959023-5.0g |
3-(3,4-dihydro-2H-pyran-5-yl)-1,1-difluoro-2-methylpropan-2-amine |
2229626-78-0 | 5g |
$4475.0 | 2023-05-31 | ||
| Enamine | EN300-1959023-10.0g |
3-(3,4-dihydro-2H-pyran-5-yl)-1,1-difluoro-2-methylpropan-2-amine |
2229626-78-0 | 10g |
$6635.0 | 2023-05-31 | ||
| Enamine | EN300-1959023-1g |
3-(3,4-dihydro-2H-pyran-5-yl)-1,1-difluoro-2-methylpropan-2-amine |
2229626-78-0 | 1g |
$1543.0 | 2023-09-17 | ||
| Enamine | EN300-1959023-5g |
3-(3,4-dihydro-2H-pyran-5-yl)-1,1-difluoro-2-methylpropan-2-amine |
2229626-78-0 | 5g |
$4475.0 | 2023-09-17 |
3-(3,4-dihydro-2H-pyran-5-yl)-1,1-difluoro-2-methylpropan-2-amine Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 3-(3,4-dihydro-2H-pyran-5-yl)-1,1-difluoro-2-methylpropan-2-amine
Comprehensive Overview of 3-(3,4-dihydro-2H-pyran-5-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2229626-78-0)
The compound 3-(3,4-dihydro-2H-pyran-5-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2229626-78-0) is a fluorinated amine derivative with a unique structural framework, combining a dihydropyran ring with a difluoromethylated propan-2-amine moiety. This molecular architecture has garnered significant interest in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery and material science applications. The presence of the difluoro group enhances metabolic stability and bioavailability, making it a valuable scaffold for designing novel bioactive molecules.
In recent years, the demand for fluorinated compounds has surged, driven by their widespread use in medicinal chemistry and materials science. Researchers are particularly intrigued by the role of 3-(3,4-dihydro-2H-pyran-5-yl)-1,1-difluoro-2-methylpropan-2-amine in modulating biological activity, as fluorination often improves binding affinity and pharmacokinetic properties. The compound's dihydropyran ring contributes to its conformational flexibility, enabling interactions with diverse biological targets. This dual functionality aligns with current trends in fragment-based drug design, where multifunctional intermediates are highly sought after.
The synthesis of CAS No. 2229626-78-0 typically involves multi-step organic transformations, including fluorination and ring-forming reactions. Advanced techniques such as flow chemistry and catalytic asymmetric synthesis have been explored to optimize its production, addressing the growing need for sustainable and scalable manufacturing processes. Environmental considerations are also a key focus, with green chemistry principles being applied to minimize waste and energy consumption during synthesis.
From a commercial perspective, 3-(3,4-dihydro-2H-pyran-5-yl)-1,1-difluoro-2-methylpropan-2-amine is increasingly referenced in patent literature, highlighting its potential in developing next-generation therapeutics. Its applications span central nervous system (CNS) targeting agents, anti-inflammatory drugs, and even crop protection chemicals. The compound's difluoro-2-methylpropan-2-amine segment is particularly notable for its ability to mimic natural substrates, making it a promising candidate for enzyme inhibition studies.
Analytical characterization of this compound employs state-of-the-art techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its structural integrity and purity, which are critical for regulatory compliance and industrial use. Stability studies under varying pH and temperature conditions further validate its suitability for long-term storage and formulation development.
As the scientific community continues to explore fluorinated building blocks, CAS No. 2229626-78-0 stands out for its balanced lipophilicity and polarity—a rare combination that enhances membrane permeability without compromising solubility. This property is especially relevant in the era of biologics and peptide-based therapeutics, where delivery challenges remain a significant hurdle. Future research may focus on derivatization strategies to expand its utility in targeted drug delivery systems.
In summary, 3-(3,4-dihydro-2H-pyran-5-yl)-1,1-difluoro-2-methylpropan-2-amine represents a compelling case study in modern chemical innovation. Its structural features address multiple contemporary challenges in drug design, while its synthetic accessibility supports industrial adoption. With ongoing advancements in fluorine chemistry and computational modeling, this compound is poised to play a pivotal role in the next wave of therapeutic and material breakthroughs.
2229626-78-0 (3-(3,4-dihydro-2H-pyran-5-yl)-1,1-difluoro-2-methylpropan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)